Cas no 68218-30-4 (1H-Isoindole-1,3(2H)-dione, 5,6-diiodo-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 5,6-diiodo-
• CAS No: 68218-30-4
• MF: C₈H₃I₂NO₂
• MW: 398.923866510391
• CID: 4142301
• PubChem ID: 10739678
• Update Time: 2025-04-24

1H-Isoindole-1,3(2H)-dione, 5,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 5,6-diiodo-
• 4,5-diiodophthalimide
• 68218-30-4

• Inchi： 1S/C8H3I2NO2/c9-5-1-3-4(2-6(5)10)8(13)11-7(3)12/h1-2H,(H,11,12,13)
• InChI Key： HCZXEHIZHZGQEB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(I)C(I)=C2)C(=O)N1

Computed Properties

• Exact Mass: 398.82532 g/mol
• Monoisotopic Mass: 398.82532 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 398.92
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų